Cas no 1518389-36-0 (3-(3-bromo-5-fluorophenyl)butanoic acid)
3-(3-bromo-5-fluorophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-5-fluorophenyl)butanoic acid
- 1518389-36-0
- EN300-1898320
-
- Inchi: 1S/C10H10BrFO2/c1-6(2-10(13)14)7-3-8(11)5-9(12)4-7/h3-6H,2H2,1H3,(H,13,14)
- InChI Key: RUTZCDAEDAMNLT-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1)C(C)CC(=O)O)F
Computed Properties
- Exact Mass: 259.98482g/mol
- Monoisotopic Mass: 259.98482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3-(3-bromo-5-fluorophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1898320-0.05g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-0.1g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-0.25g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-0.5g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-1.0g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1898320-2.5g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-5.0g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1898320-10.0g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1898320-1g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1898320-5g |
3-(3-bromo-5-fluorophenyl)butanoic acid |
1518389-36-0 | 5g |
$2443.0 | 2023-09-18 |
3-(3-bromo-5-fluorophenyl)butanoic acid Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-(3-bromo-5-fluorophenyl)butanoic acid
Introduction to 3-(3-bromo-5-fluorophenyl)butanoic acid (CAS No. 1518389-36-0)
3-(3-bromo-5-fluorophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1518389-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include both bromine and fluorine substituents on a phenyl ring, coupled with a butanoic acid moiety. The presence of these halogen atoms imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The bromo and fluoro substituents play crucial roles in modulating the reactivity and selectivity of the compound. The bromine atom, being more electron-withdrawing than fluorine, can influence the electronic distribution across the aromatic ring, thereby affecting its interaction with biological targets. On the other hand, the fluoro group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. These characteristics make 3-(3-bromo-5-fluorophenyl)butanoic acid a promising building block for designing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motif of 3-(3-bromo-5-fluorophenyl)butanoic acid aligns well with this trend, as it provides a versatile scaffold for medicinal chemists to explore. For instance, studies have demonstrated its utility in synthesizing compounds that interact with enzymes involved in inflammatory responses and cancer progression. The bromo and fluoro groups serve as handles for further derivatization, allowing researchers to fine-tune the pharmacological properties of the resulting molecules.
One notable application of 3-(3-bromo-5-fluorophenyl)butanoic acid is in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the bromo-5-fluoro phenyl core into kinase inhibitors, researchers can achieve higher selectivity and potency. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, making them attractive candidates for further development.
The synthesis of 3-(3-bromo-5-fluorophenyl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and fluorination of pre-existing aromatic compounds followed by carboxylation at the butyl position. Advances in catalytic methods have enabled more efficient and sustainable synthesis protocols, which are essential for large-scale production. These advancements not only improve the accessibility of the compound but also contribute to reducing the environmental impact of its production.
The biological activity of 3-(3-bromo-5-fluorophenyl)butanoic acid has been explored in several preclinical studies. Researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to modulate cytokine production and immune cell function. Additionally, its effects on cellular proliferation and apoptosis have been studied in cancer cell lines. The findings suggest that this compound may have therapeutic value in conditions where inflammation and uncontrolled cell growth are prominent.
The pharmaceutical industry has recognized the significance of halogenated aromatic compounds like 3-(3-bromo-5-fluorophenyl)butanoic acid due to their broad range of biological activities and synthetic flexibility. Companies are investing heavily in research to discover new applications for such molecules. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in drug discovery, leading to faster translation of laboratory findings into clinical candidates.
Looking ahead, the future prospects for 3-(3-bromo-5-fluorophenyl)butanoic acid appear promising. Continued research is expected to uncover additional biological functions and therapeutic applications. Furthermore, advancements in computational chemistry and artificial intelligence are likely to enhance the efficiency of drug design processes by predicting novel derivatives with improved properties. This interdisciplinary approach will accelerate the development of next-generation therapeutics based on this versatile scaffold.
1518389-36-0 (3-(3-bromo-5-fluorophenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)